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Compound Name: 1-Adamantyl isocyanate

Cat. No.: B1270882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Adamantyl isocyanate is a unique bifunctional molecule characterized by a rigid, three-

dimensional adamantane cage structure attached to a highly reactive isocyanate group. This

combination of a bulky, lipophilic hydrocarbon core and a reactive functional group imparts

distinct physical and chemical properties that make it a valuable building block in medicinal

chemistry and materials science. Its derivatives have been investigated for various therapeutic

applications, including as inhibitors of soluble epoxide hydrolase. A thorough understanding of

its physical properties is crucial for its effective handling, application in synthesis, and for the

rational design of new molecules.

This technical guide provides a detailed overview of the key physical properties of 1-
Adamantyl isocyanate, outlines standard experimental protocols for their determination, and

illustrates relevant experimental and logical workflows.

Core Physical and Chemical Properties
The physical characteristics of 1-Adamantyl isocyanate are summarized below. These

properties are largely influenced by the sterically demanding and highly symmetric adamantane

core.
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Property Value Source(s)

Molecular Formula C₁₁H₁₅NO [1][2][3]

Molecular Weight 177.24 g/mol [1][2][3]

Appearance
White to off-white crystalline

powder
[2][4]

Melting Point 144-149 °C [1][5][6]

Boiling Point 247.1 - 309.18 °C (estimated) [5][6]

Density 1.029 - 1.34 g/cm³ (estimated) [5][6]

Refractive Index ~1.5302 (estimated) [6]

Solubility

Limited solubility in water;

soluble in organic solvents like

acetone, dichloromethane, and

ethyl acetate.

Detailed Discussion of Physical Properties
Melting and Boiling Points
1-Adamantyl isocyanate is a solid at room temperature, a characteristic that distinguishes it

from many lower molecular weight isocyanates. Its relatively high melting point of 144-149°C is

a direct consequence of the rigid and symmetrical adamantane cage, which allows for efficient

crystal packing and strong intermolecular van der Waals forces. The boiling point is difficult to

measure experimentally due to potential decomposition at elevated temperatures.

Computationally estimated values range from 247.1°C to 309.18°C at standard pressure,

reflecting the significant energy required to overcome the strong intermolecular attractions in

the liquid state.[5][6]

Density and Refractive Index
The density of 1-adamantyl isocyanate has been reported in a range of 1.0290 to 1.34 g/cm³.

[5][6] The higher end of this range is more commonly cited and is attributed to the efficient

packing of the adamantane structures in the solid state. The refractive index, a measure of how

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

http://chem.ws/dl-1014/exp12-organics.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.organic-chemistry.org/synthesis/C1N/ureaderivatives.shtm
http://chem.ws/dl-1014/exp12-organics.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.organic-chemistry.org/synthesis/C1N/ureaderivatives.shtm
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.vedantu.com/cbse/class-11-chemistry-determination-of-boiling-point-experiment
http://chem.ws/dl-1014/exp12-organics.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.benchchem.com/product/b1270882?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


light propagates through the material, has been estimated to be approximately 1.5302.[6]

Direct experimental measurement is challenging due to the solid nature of the compound at

room temperature.

Solubility Profile
The solubility of 1-Adamantyl isocyanate is dictated by its predominantly hydrophobic

adamantane core. Consequently, it exhibits limited solubility in water. However, it is readily

soluble in a variety of common organic solvents, including acetone, dichloromethane, and ethyl

acetate. This solubility profile is a critical consideration for its use in organic synthesis, dictating

the choice of reaction solvents and purification methods.

Experimental Protocols
The following are detailed, generalized methodologies for the determination of the key physical

properties of solid organic compounds like 1-Adamantyl isocyanate.

Melting Point Determination (Capillary Method)
This method is used to determine the temperature range over which a solid compound melts.

[7][8][9]

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of 1-Adamantyl isocyanate (finely powdered)

Spatula

Thermometer

Procedure:

Sample Preparation: A small amount of finely powdered 1-Adamantyl isocyanate is

introduced into the open end of a capillary tube. The tube is then gently tapped on a hard
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surface to pack the solid into the sealed end, aiming for a sample height of 1-2 mm.[7]

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.[9] The thermometer is inserted into its designated holder.

Approximate Melting Point: A rapid heating rate (e.g., 10-20 °C/min) is initially used to get an

approximate melting range.[10]

Accurate Melting Point: The apparatus is allowed to cool. A fresh sample is prepared and the

heating process is repeated. This time, the heating rate is slowed to about 1-2 °C/min when

the temperature is within 15-20 °C of the approximate melting point.[9]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.[8][9]

Density Determination (Gas Pycnometry)
For a solid powder, gas pycnometry is a suitable method to determine its skeletal density.[11]

Materials:

Gas pycnometer

Sample of 1-Adamantyl isocyanate

Analytical balance

Helium gas

Procedure:

Sample Weighing: A precise mass of the 1-Adamantyl isocyanate sample is determined

using an analytical balance.[11]

Sample Loading: The weighed sample is placed into the sample chamber of the gas

pycnometer.[11]
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Measurement: The instrument is sealed, and the analysis is initiated. The pycnometer works

by pressurizing a reference chamber with helium and then allowing the gas to expand into

the sample chamber.[11] By measuring the pressure change, the volume of the solid sample

is accurately determined based on Archimedes' principle of fluid displacement.[11][12]

Calculation: The density is automatically calculated by the instrument's software by dividing

the mass of the sample by its measured volume.[11]

Solubility Determination (Qualitative)
This protocol provides a qualitative assessment of a compound's solubility in various solvents.

[1][5][6]

Materials:

Test tubes

Sample of 1-Adamantyl isocyanate

Various solvents (e.g., water, acetone, dichloromethane, ethyl acetate)

Spatula

Vortex mixer (optional)

Procedure:

Sample Addition: Approximately 25 mg of 1-Adamantyl isocyanate is placed into a clean,

dry test tube.[5]

Solvent Addition: About 0.75 mL of the test solvent is added to the test tube.[5]

Mixing: The mixture is vigorously agitated (e.g., by flicking the test tube, using a vortex mixer,

or stirring with a glass rod) for approximately 60 seconds.[1]

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved. If the solid has completely disappeared, it is considered soluble. If it remains
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undissolved or only partially dissolves, it is classified as insoluble or sparingly soluble,

respectively.[1]

Repeat: The procedure is repeated for each solvent to be tested.

Visualizations
Experimental Workflow: Melting Point Determination
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Workflow for Melting Point Determination

Prepare Sample:
Finely powder 1-Adamantyl isocyanate

Load Capillary Tube:
Pack 1-2 mm of sample

Place in Apparatus:
Insert tube and thermometer

Rapid Heating:
Determine approximate melting range

Cool Apparatus

Slow Heating:
Heat at 1-2 °C/min near melting point

Record Temperatures:
Note start and end of melting

Report Melting Range

Click to download full resolution via product page
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Caption: A typical experimental workflow for determining the melting point of a solid organic

compound.

Logical Relationship: Influence of Adamantane Structure
on Physical Properties
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Caption: The relationship between the adamantane structure and the resulting physical

properties.

Reaction Pathway: Synthesis of a Urea Derivative
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Synthesis of a Urea Derivative from 1-Adamantyl Isocyanate

1-Adamantyl Isocyanate
(Ad-N=C=O)

Nucleophilic Addition

Primary or Secondary Amine
(R₂NH)

N,N'-Disubstituted Urea Derivative
(Ad-NH-CO-NR₂)

Click to download full resolution via product page

Caption: A general reaction pathway for the synthesis of urea derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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